Phosphoglycolic Acid

• CAS No.: 13147-57-4
• Product Name: Phosphoglycolic Acid
• Molecular Formula: C2H5O6P
• Molecular Weight: 156.03 g/mol
• IUPAC Name: 2-phosphonooxyacetic acid
• Standard InChI: InChI=1S/C2H5O6P/c3-2(4)1-8-9(5,6)7/h1H2,(H,3,4)(H2,5,6,7)
• Standard InChIKey: ASCFNMCAHFUBCO-UHFFFAOYSA-N
• SMILES: C(C(=O)O)OP(=O)(O)O
• Canonical SMILES: C(C(=O)O)OP(=O)(O)O
• Physical Description: Solid
• Description: 2-phosphoglycolic acid is the O-phospho derivative of glycolic acid. It has a role as an Escherichia coli metabolite and a mouse metabolite. It derives from a glycolic acid. It is a conjugate acid of a 2-phosphonatoglycolate(3-) and a 2-phosphoglycolate.; Phosphoglycolic acid, also known as phosphoglycolate or (phosphonooxy)-acetate, belongs to the class of organic compounds known as monoalkyl phosphates. These are organic compounds containing a phosphate group that is linked to exactly one alkyl chain. Phosphoglycolic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Phosphoglycolic acid has been found throughout most human tissues. Within the cell, phosphoglycolic acid is primarily located in the cytoplasm and myelin sheath. Phosphoglycolic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, phosphoglycolic acid can be found in a number of food items such as java plum, wakame, jackfruit, and sago palm. This makes phosphoglycolic acid a potential biomarker for the consumption of these food products.
• Synonyms: 2-(Phosphonooxy)acetic Acid; (Phosphonooxy)acetic Acid; Glycolic Acid Phosphate; Glycolic Acid, di-H Phosphate; Glycolic Acid, Dihydrogen Phosphate; 2-Phosphoglycolic Acid; Glycophosphoric Acid
• PubChem Compound: 529
• Last Modified: Nov 11 2021